Cas no 62136-76-9 (2-Furantridecanoic acid, tetrahydro-5-methyl-, methyl ester, trans-)
62136-76-9 structure
Product Name:2-Furantridecanoic acid, tetrahydro-5-methyl-, methyl ester, trans-
CAS No:62136-76-9
MF:C19H36O3
MW:312.48734664917
CID:456782
PubChem ID:71389580
Update Time:2025-04-19
2-Furantridecanoic acid, tetrahydro-5-methyl-, methyl ester, trans- Chemical and Physical Properties
Names and Identifiers
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- 2-Furantridecanoic acid, tetrahydro-5-methyl-, methyl ester, trans-
- Methyl 13-[(2S,5S)-5-methyloxolan-2-yl]tridecanoate
- DTXSID40811576
- 62136-76-9
-
- Inchi: 1S/C19H36O3/c1-17-15-16-18(22-17)13-11-9-7-5-3-4-6-8-10-12-14-19(20)21-2/h17-18H,3-16H2,1-2H3/t17-,18-/m0/s1
- InChI Key: CIUCEJZCQRYHDT-ROUUACIJSA-N
- SMILES: O1[C@@H](C)CC[C@@H]1CCCCCCCCCCCCC(=O)OC
Computed Properties
- Exact Mass: 312.26658
- Monoisotopic Mass: 312.26644501g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 14
- Complexity: 278
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.3
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 35.53
2-Furantridecanoic acid, tetrahydro-5-methyl-, methyl ester, trans- Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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